Cas no 2228148-57-8 (methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate)

• Product Name: methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate
• CAS No: 2228148-57-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5854162
• PubChem ID: 165613833
• Update Time: 2025-06-26

methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate
• 2228148-57-8
• methyl 5-[2-(methylamino)propan-2-yl]furan-2-carboxylate
• EN300-1738438

• Inchi： 1S/C10H15NO3/c1-10(2,11-3)8-6-5-7(14-8)9(12)13-4/h5-6,11H,1-4H3
• InChI Key： KCXAWTPNAZTVGB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C(C)(C)NC

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.5Ų

Additional information on methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate

Introduction to Methyl 5-2-(Methylamino)propan-2-ylfuran-2-Carboxylate (CAS No. 2228148-57-8)

Methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate, a compound with the chemical identifier CAS No. 2228148-57-8, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a furan ring linked to a carboxylate group and an amine-substituted propyl side chain, makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of Methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate involves intricate organic transformations that highlight the synthetic prowess of modern chemistry. The introduction of the methylamino group at the propyl chain not only enhances the molecular complexity but also opens up possibilities for various functionalization strategies. This compound’s structural features are reminiscent of several bioactive natural products, suggesting potential therapeutic applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies.

In recent years, there has been a surge in research focused on developing novel furan-based compounds due to their unique electronic and steric properties. The furan ring itself is known for its ability to engage in hydrogen bonding and π-stacking interactions, which can be exploited to design molecules with specific binding affinities. Furthermore, the presence of the carboxylate group provides a site for further derivatization, allowing chemists to tailor the properties of the molecule for targeted biological activities.

The< strong>Methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate has been studied in several preclinical models to evaluate its pharmacological profile. Initial findings indicate that this compound exhibits moderate affinity for certain biological targets, making it a valuable scaffold for structure-based drug design. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex pharmacophores. The< strong>methylamino substituent, in particular, has been shown to influence the conformational flexibility of the molecule, which is crucial for optimizing drug-receptor interactions.

The< strong>furan ring in Methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate is also noteworthy for its role in modulating metabolic stability. Furan derivatives often exhibit interesting metabolic profiles, which can be leveraged to enhance bioavailability or target specific enzymatic pathways. This characteristic makes it an attractive candidate for further investigation into prodrug strategies and metabolic modulation.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for compounds like Methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate. These computational approaches have helped researchers identify potential binding pockets and optimize molecular interactions with biological targets. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify lead compounds more rapidly.

The< strong>carboxylate group in this molecule also offers opportunities for covalent binding studies, which are increasingly important in drug discovery. Covalent inhibitors can provide higher target engagement and improved pharmacokinetic profiles compared to traditional non-covalent binders. The< strong>Methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate, with its versatile functional handle, could serve as a precursor for developing covalent probes and inhibitors.

In conclusion, Methyl 5-2-(methylamino)propan-2-ylfuran-2-carboxylate represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and its potential applications in drug development make it a compelling subject of study. As research continues to uncover new synthetic methodologies and pharmacological insights, compounds like this are poised to play a significant role in the next generation of therapeutics.